N-ethyl-3-(phenylthio)propanamide

• IUPAC Name: N-ethyl-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C11H15NOS/c1-2-12-11(13)8-9-14-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,12,13)
• InChI Key: AJAVXFOAAWDYMN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCSC1=CC=CC=C1
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

N-ethyl-3-(phenylthio)propanamide, also known as EPTC, is a herbicide that is widely used in agriculture to control weeds. It belongs to the thiocarbamate family of herbicides and was first introduced in the 1960s. EPTC is a selective herbicide, which means that it targets specific types of weeds while leaving crops unharmed.

Mechanism of Action

N-ethyl-3-(phenylthio)propanamide works by inhibiting the biosynthesis of lipids in plants. Specifically, it inhibits the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. This results in the accumulation of toxic levels of malonyl-CoA, which disrupts the normal metabolic processes of the plant and ultimately leads to its death.
Biochemical and Physiological Effects
N-ethyl-3-(phenylthio)propanamide has been shown to have a number of biochemical and physiological effects on plants. It inhibits the growth of roots and shoots, disrupts the synthesis of chlorophyll, and reduces the production of proteins and nucleic acids. N-ethyl-3-(phenylthio)propanamide has also been shown to induce oxidative stress in plants, which can lead to the production of reactive oxygen species and damage to cellular components.

Advantages and Limitations for Lab Experiments

N-ethyl-3-(phenylthio)propanamide has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a well-established mode of action. However, N-ethyl-3-(phenylthio)propanamide is not suitable for all types of experiments. It is highly toxic and can be hazardous to handle, and its effects can vary depending on the type of plant being studied.

Future Directions

There are many potential future directions for research on N-ethyl-3-(phenylthio)propanamide. One area of interest is the development of new formulations of N-ethyl-3-(phenylthio)propanamide that are more effective and less toxic. Another area of interest is the study of N-ethyl-3-(phenylthio)propanamide's potential use in the treatment of certain types of cancer. Finally, there is a need for further research on the ecological impact of N-ethyl-3-(phenylthio)propanamide and its potential effects on non-target organisms.
Conclusion
In conclusion, N-ethyl-3-(phenylthio)propanamide, or N-ethyl-3-(phenylthio)propanamide, is a widely used herbicide that has been extensively studied for its herbicidal properties. It works by inhibiting the biosynthesis of lipids in plants and has a number of biochemical and physiological effects. While N-ethyl-3-(phenylthio)propanamide has several advantages for use in lab experiments, it is not suitable for all types of experiments. There are many potential future directions for research on N-ethyl-3-(phenylthio)propanamide, including the development of new formulations and the study of its potential use in cancer treatment.

Synthesis Methods

N-ethyl-3-(phenylthio)propanamide can be synthesized by reacting 3-(phenylthio)propionic acid with ethylamine in the presence of a catalyst such as hydrogen chloride. The reaction yields N-ethyl-3-(phenylthio)propanamide, which is then purified by recrystallization.

Scientific Research Applications

N-ethyl-3-(phenylthio)propanamide has been extensively studied for its herbicidal properties. It has been used to control a wide range of weeds, including annual grasses, broadleaf weeds, and sedges. N-ethyl-3-(phenylthio)propanamide has also been used in combination with other herbicides to enhance its effectiveness. In addition, N-ethyl-3-(phenylthio)propanamide has been studied for its potential use in other applications, such as in the treatment of certain types of cancer.